Cas no 1684-14-6 (2,3-Diphenylquinoxaline)

2,3-Diphenylquinoxaline structure

Product Name:2,3-Diphenylquinoxaline

CAS No:1684-14-6

MF:C₂₀H₁₄N₂

MW:282.338564395905

MDL:MFCD00014659

CID:83890

PubChem ID:74311

Update Time:2025-04-18

2,3-Diphenylquinoxaline Chemical and Physical Properties

Names and Identifiers

- 2,3-Diphenylquinoxaline
- NSC 15232
- Quinoxaline,2,3-diphenyl-
- 2,3-Diphenyl-1,4-quinoxaline
- 2,3-Diphenyl-1,4-benzodiazine
- 2 3-DIPHENYLQUINOXALINE 97%
- 2,3-Diphenylquinoxaline, 98+%
- 2,3-Diphenylquinoxaline, 99+%
- QUINOXALINE, 2,3-DIPHENYL-
- 2,3-Diphenyl-quinoxaline
- RSNQVABHABAKEZ-UHFFFAOYSA-N
- diphenylquinoxaline
- NSC15232
- Quinoxaline,3-diphenyl-
- ChemDiv1_026460
- Oprea1_201793
- DivK1c_004204
- 2,3-DIPHENYLGUINOXALINE
- HMS662C16
- STK874237
- AS-37775
- SY048945
- CCG-244376
- AKOS000447185
- ?2,3-DIPHENYLQUINOXALINE
- 5MJ74FC4Q6
- AC-907/25014341
- CHEMBL302245
- UNII-5MJ74FC4Q6
- EN300-18202641
- SR-01000554108
- SR-01000554108-1
- MFCD00014659
- Z55175529
- EINECS 216-865-4
- D2442
- 2,3diphenylquinoxaline
- FT-0609739
- DTXSID70168560
- AI3-23103
- SCHEMBL732131
- 1684-14-6
- NS00025527
- NSC-15232
- BDBM50468942
- CDS1_003164
- A3725
- 2,3-Diphenylchinoxalin
- DTXCID6091051
- MDL： MFCD00014659
- Inchi： 1S/C20H14N2/c1-3-9-15(10-4-1)19-20(16-11-5-2-6-12-16)22-18-14-8-7-13-17(18)21-19/h1-14H
- InChI Key： RSNQVABHABAKEZ-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2N=C(C2C=CC=CC=2)C=1C1C=CC=CC=1
- BRN： 209272

Computed Properties

Exact Mass: 282.11600
Monoisotopic Mass: 282.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.5
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: White crystals.
Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 125.0 to 128.0 deg-C
Boiling Point: 414.95°C (rough estimate)
Flash Point: 175.9 °C
Refractive Index: 1.6450 (estimate)
Solubility: Insuluble (4.8E-3 g/L) (25 ºC),
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 25.78000
LogP: 4.96380
Solubility: Insoluble in water.

2,3-Diphenylquinoxaline Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S24/25-S37/39-S26
Hazardous Material Identification：
Risk Phrases：R36/37/38

2,3-Diphenylquinoxaline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Diphenylquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	049910-1g	2,3-Diphenylquinoxaline	1684-14-6	98%	1g	￡10.00	2022-03-01
Fluorochem	049910-5g	2,3-Diphenylquinoxaline	1684-14-6	98%	5g	￡48.00	2022-03-01
Fluorochem	049910-25g	2,3-Diphenylquinoxaline	1684-14-6	98%	25g	￡147.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D123513-25g	2,3-Diphenylquinoxaline	1684-14-6	98%	25g	¥180.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D123513-5g	2,3-Diphenylquinoxaline	1684-14-6	98%	5g	¥51.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D123513-100g	2,3-Diphenylquinoxaline	1684-14-6	98%	100g	¥576.90	2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025259-100g	2,3-Diphenylquinoxaline	1684-14-6	98%	100g	￥692	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025259-25g	2,3-Diphenylquinoxaline	1684-14-6	98%	25g	￥217	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025259-5g	2,3-Diphenylquinoxaline	1684-14-6	98%	5g	￥62	2024-05-25
Chemenu	CM142006-500g	2,3-Diphenylquinoxaline	1684-14-6	98%	500g	$299	2021-08-05

2,3-Diphenylquinoxaline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1684-14-6)2,3-二苯基喹喔啉

Order Number:LE1722162

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

2,3-Diphenylquinoxaline Related Literature

1. Efficient deep red electroluminescence of iridium(iii) complexes with 2,3-diphenylquinoxaline derivatives and tetraphenylimidodiphosphinate

Yi-Ming Jing,Fang-Zhou Wang,You-Xuan Zheng,Jing-Lin Zuo J. Mater. Chem. C 2017 5 3714
2. Photoluminescence and electroluminescence of deep red iridium(iii) complexes with 2,3-diphenylquinoxaline derivatives and 1,3,4-oxadiazole derivatives ligands

Yi-Ming Jing,You-Xuan Zheng RSC Adv. 2017 7 37021
3. Monitoring the dependence of the photovoltaic properties of dye-sensitized solar cells from the structure of D–A–π–A-type sensitizers with a 9-(p-tolyl)-2,3,4,4a,9,9a-hexahydro-1H-1,4-methanocarbazole donor building block

Nikita S. Gudim,Maxim S. Mikhailov,Ekaterina A. Knyazeva,David Moe Almenningen,Ludmila V. Mikhalchenko,Solon P. Economopoulos,Oleg A. Rakitin Mol. Syst. Des. Eng. 2022 7 755
4. Quinoxalines and related compounds. Part VII. Some reactions of quinoxaline N-oxides

G. W. H. Cheeseman,E. S. G. T?rzs J. Chem. Soc. C 1966 157
5. Quinoxaline as an integrated directing group in palladium-catalyzed ortho-C–H bond arylation of the aryl unit of 2-arylquinoxalines

Imane Idris,Fazia Derridj,Thierry Roisnel,Henri Doucet,Jean-Fran?ois Soulé New J. Chem. 2018 42 16036

Related Categories

1684-14-6 (2,3-Diphenylquinoxaline) Related Products

Recommended suppliers